Cas no 91662-88-3 (Benzamide, N-[[4-(aminosulfonyl)phenyl]methyl]-)

Benzamide, N-[[4-(aminosulfonyl)phenyl]methyl]- structure
91662-88-3 structure
Product Name:Benzamide, N-[[4-(aminosulfonyl)phenyl]methyl]-
CAS No:91662-88-3
MF:C14H14N2O3S
MW:290.337562084198
CID:2845200
PubChem ID:770287
Update Time:2025-04-21

Benzamide, N-[[4-(aminosulfonyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • STK395710
    • Oprea1_086757
    • 91662-88-3
    • BDBM50068228
    • DTXSID90354367
    • N-[4-(aminosulfonyl)benzyl]benzamide
    • SCHEMBL5677882
    • CHEMBL3403317
    • EN300-6718469
    • Benzamide, N-[[4-(aminosulfonyl)phenyl]methyl]-
    • AKOS003260239
    • N-(4-sulfamoylbenzyl)benzamide
    • Inchi: 1S/C14H14N2O3S/c15-20(18,19)13-8-6-11(7-9-13)10-16-14(17)12-4-2-1-3-5-12/h1-9H,10H2,(H,16,17)(H2,15,18,19)
    • InChI Key: BELFRIBEBKMJRQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)CNC(C1C=CC=CC=1)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 290.07251349Da
  • Monoisotopic Mass: 290.07251349Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 97.6Ų
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